382-67-2

Desoximetasone

In Stock

• CAS RN:
• 382-67-2

• Formula:
• C22H29FO4

• InChI:
• InChI=1S/C22H29FO4/c1-12-8-16-15-5-4-13-9-14(25)6-7-21(13,3)22(15,23)18(27)10-20(16,2)19(12)17(26)11-24/h6-7,9,12,15-16,18-19,24,27H,4-5,8,10-11H2,1-3H3/t12-,15+,16+,18+,19-,20+,21+,22+/m1/s1

• InChIKey:
• VWVSBHGCDBMOOT-IIEHVVJPSA-N

• Desoximetasone is a glucocorticoid. In vivo, desoximetasone (0.001-0.1 mg) reverses increases in epidermal cell proliferation induced by phorbol 12-myristate 13-acetate (TPA; ) in SENCAR mice when administered topically. It also reduces TPA-induced expression of IL-6, COX-2, iNOS, and c-Jun mRNA levels in the skin of SENCAR mice, indicating anti-inflammatory action. Formulations containing desoximetasone have been used in the treatment of psoriasis and atopic dermatitis.
  Desoximetasone is a synthetic glucocorticoid receptor agonist with metabolic, anti-inflammatory and immunosuppressive activity. Desoximetasone activates specific intracellular receptors, which bind to distinct sites on DNA to modify gene transcription. This results in an induction of the synthesis of anti-inflammatory proteins and suppression of the synthesis of inflammatory mediators. This leads to a...

3-amino-N-[2-(trifluoromethoxy)phenyl]-5,6,7,8-tetrahydrothieno[2,3-b]quinoline-2-carboxamide

• CAS RN:
• 445382-67-2

• Formula:
• C19H16F3N3O2S

• InChI:
• InChI=1S/C19H16F3N3O2S/c20-19(21,22)27-14-8-4-3-7-13(14)24-17(26)16-15(23)11-9-10-5-1-2-6-12(10)25-18(11)28-16/h3-4,7-9H,1-2,5-6,23H2,(H,24,26)

• InChIKey:
• BCRRWEDIHLKXRB-UHFFFAOYSA-N

• 3-amino-N-[2-(trifluoromethoxy)phenyl]-5,6,7,8-tetrahydrothieno[2,3-b]quinoline-2-carboxamide is a useful research compound. Its molecular formula is C19H16F3N3O2S and its molecular weight is 407.4g/mol. The purity is usually 95%.